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Abstract

This document provides a detailed application note and protocol for the sample preparation of
PF-06658607, an irreversible Bruton's tyrosine kinase (BTK) inhibitor, for quantitative analysis
by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol focuses on
the extraction of PF-06658607 from human plasma, a common matrix in pharmacokinetic
studies. The described method utilizes protein precipitation, a straightforward and effective
technique for sample cleanup prior to instrumental analysis. This document is intended to guide
researchers in developing robust and reliable bioanalytical methods for PF-06658607.

Introduction

PF-06658607, also known as Ibrutinib-yne, is a potent and irreversible inhibitor of Bruton's
tyrosine kinase (BTK).[1] BTK is a critical component of the B-cell receptor (BCR) signaling
pathway, which plays a crucial role in the proliferation and survival of B-cells. Dysregulation of
this pathway is implicated in various B-cell malignancies. PF-06658607 covalently binds to a
cysteine residue in the active site of BTK, leading to its irreversible inhibition. Accurate and
sensitive quantification of PF-06658607 in biological matrices is essential for pharmacokinetic
(PK) and pharmacodynamic (PD) studies during drug development. Mass spectrometry
coupled with liquid chromatography is a powerful analytical technique for the selective and
sensitive determination of small molecules like PF-06658607 in complex biological samples.[2]
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This application note details a sample preparation protocol using protein precipitation, a
common and efficient method for removing high-abundance proteins from plasma samples,
which can interfere with the analysis of small molecule drugs.[5][6]

Chemical Properties of PF-06658607:

Property Value

Chemical Formula C27H24N602[1]

Molecular Weight 464.52 g/mol [1]

CAS Number 1621002-24-1[1]

Solubility Soluble in DMSO (20 mg/mL)[7]

Signaling Pathway
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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